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Compound of Interest

Compound Name: Direct Blue 86

Cat. No.: B15554617

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties of Direct Blue
86 (C.I. 74180; CAS No. 1330-38-7), a phthalocyanine-based anionic dye. The information is
compiled for researchers, scientists, and professionals in drug development who utilize this

compound in various applications, including as a biological stain and a model for dye-based
studies.

Chemical Identity and Structure

Direct Blue 86 is a copper-containing phthalocyanine dye characterized by its vibrant
greenish-blue hue.[1] Its chemical structure is based on a phthalocyanine macrocycle, which
imparts high stability, with sulfonate groups that ensure its solubility in agueous media.

Table 1: Chemical Identifiers of Direct Blue 86
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Identifier Value

Disodium [29H,31H-
Chemical Name phthalocyaninedisulphonato(4-)-
N29,N30,N31,N32]cuprate(2-)[2]

C.l. Name Direct Blue 86][3]

C.l. Number 74180[3]

CAS Number 1330-38-7[1][3][41[5][6]

Molecular Formula Cs2H14CuNsNa206S2[1][3][5][6][7][8]
Molecular Weight 780.16 g/mol [1][5][6]1[7]1[8]
Chemical Structure Phthalocyanine[1]

Physicochemical Properties

Direct Blue 86 is a solid, appearing as a dark red to dark purple or dark blue powder or crystal.
[5][7] It is known for its good lightfastness.[1]

Table 2: Physicochemical Properties of Direct Blue 86
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Property Value

Physical State Solid (Powder/Crystal)[5][7]

Color Dark red to dark purple to dark blue[5][7]

Water Solubility 40 g/L at 60°C[3][4]

80 g/L at 97°C[3][4]

Solubility in Other Solvents Slightly soluble in acetone, soluble in ethanol.[9]

In concentrated sulfuric acid, it appears yellow-
Behavior in Acids green, turning to a greenish-blue with precipitate
upon dilution.[1][3][4]

Insoluble in concentrated alkali.[1] Adding
Behavior in Bases sodium hydroxide to a water solution results in a
dark blue color.[9]

Stable under normal conditions.[5] Incompatible
Stability with strong oxidizing agents.[5] Slightly sensitive
to hard water.[1]

Spectral Properties

The color of Direct Blue 86 arises from its electronic structure, which can be characterized by
UV-Visible spectrophotometry. The phthalocyanine chromophore is responsible for the strong
absorption in the visible region.

Table 3: UV-Visible Absorption Maxima of Direct Blue 86

Corresponding Molecular

Wavelength (Amax) Spectral Region .
Moiety
o Phthalocyanine Chromophore
~620 nm Visible ]
(Conjugated System)
~330 nm Ultraviolet C=N Bonds
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Experimental Protocols

Detailed experimental protocols for the determination of the chemical properties of Direct Blue
86 are not extensively available in the public domain. However, based on standard
methodologies for dye analysis, the following protocols can be adapted.

Determination of Aqueous Solubility

A standard method for determining the solubility of a dye like Direct Blue 86 is the shake-flask
method.

Methodology:

Preparation of Supersaturated Solution: An excess amount of Direct Blue 86 powder is
added to a known volume of deionized water in a sealed flask.

o Equilibration: The flask is agitated in a constant temperature water bath (e.g., 60°C and
97°C) for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

e Separation of Undissolved Solid: The solution is allowed to stand at the set temperature to
allow undissolved particles to settle. An aliquot of the supernatant is then carefully removed,
ensuring no solid particles are transferred.

e Quantification: The concentration of the dissolved Direct Blue 86 in the aliquot is determined
using UV-Visible spectrophotometry. A calibration curve of absorbance versus known
concentrations of the dye is first prepared. The absorbance of the saturated solution is then
measured at the Amax (~620 nm), and its concentration is calculated from the calibration
curve.

Assessment of Chemical Stability

The stability of Direct Blue 86 against strong oxidizing agents can be evaluated by observing
the change in its color (and thus its concentration) over time.

Methodology:

o Preparation of Dye Solution: A stock solution of Direct Blue 86 of a known concentration is
prepared in deionized water.
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Reaction Setup: A known volume of the dye solution is mixed with a solution of a strong
oxidizing agent (e.g., hydrogen peroxide, sodium hypochlorite) of a specific concentration in
a reaction vessel.

Monitoring Degradation: At regular time intervals, an aliquot of the reaction mixture is
withdrawn, and the reaction is quenched (if necessary). The absorbance of the solution at
the Amax (~620 nm) is measured using a UV-Visible spectrophotometer.

Data Analysis: The percentage of dye degradation is calculated by comparing the
absorbance at each time point to the initial absorbance. A plot of dye concentration versus
time can be used to determine the rate of degradation.

Determination of UV-Visible Spectrum and Molar
Absorptivity

The spectral properties of Direct Blue 86 can be characterized using a standard UV-Visible

spectrophotometer.

Methodology:

Preparation of Standard Solutions: A series of standard solutions of Direct Blue 86 with
known concentrations are prepared in a suitable solvent (e.g., deionized water).

Spectrophotometric Measurement: The absorbance of each standard solution is measured
across the UV-Visible range (e.g., 200-800 nm) using a spectrophotometer, with the pure
solvent used as a blank.

Determination of Amax: The wavelength at which the maximum absorbance occurs in the
visible region is identified as the Amax.

Calculation of Molar Absorptivity (€): According to the Beer-Lambert law (A = €bc), a plot of
absorbance at Amax versus concentration should yield a straight line passing through the
origin. The molar absorptivity (¢) can be calculated from the slope of this line (slope = €b),
where 'b' is the path length of the cuvette (typically 1 cm).

Logical Relationships and Workflows
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The following diagrams illustrate key logical relationships and experimental workflows relevant
to the analysis of Direct Blue 86.

Factors Affecting Direct Blue 86 Stability

Direct Blue 86 Stability

l Chemical Environment Physical Conditions
pH Presence of Oxidizing Agents Water Hardness Temperature Light Exposure

Click to download full resolution via product page

Caption: Factors influencing the chemical stability of Direct Blue 86.
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Experimental Workflow for Solubility Determination

Start: Excess Direct Blue 86

+ Deionized Water

Equilibrate at Constant Temperature
(e.g., 60°C) with Agitation

:

Allow Undissolved Solid to Settle

:

Withdraw Supernatant

:

Measure Absorbance at Amax
using UV-Vis Spectrophotometer

:

Calculate Concentration
using Calibration Curve

:

End: Solubility Value (g/L)

Click to download full resolution via product page

Caption: Workflow for determining the aqueous solubility of Direct Blue 86.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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